Cas no 689-89-4 (Sorbic Acid Methyl Ester)

Sorbic Acid Methyl Ester structure

Product Name:Sorbic Acid Methyl Ester

CAS No:689-89-4

Molecular Formula:C₇H₁₀O₂

Molecular Weight:126.1531

MDL:MFCD00038319

CID:39547

PubChem ID:5323650

Sorbic Acid Methyl Ester Properties

Names and Identifiers

- Methyl sorbate
- Methyl (E,E)-hexa-2,4-dienoate
- Sorbic Acid Methyl Ester
- METHYL T2 T4 HEXADIENOATE
- methyl trans
- Methyl trans,trans-sorbate
- trans-2,4-hexadienoate
- +Expand
- MDL： MFCD00038319
- InChIKey： KWKVAGQCDSHWFK-VNKDHWASSA-N
- Inchi： 1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3
- SMILES： C/C=C/C=C/C(=O)OC

Computed Properties

Exact Mass: 126.06800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 126.068
Heavy Atom Count: 9
Complexity: 134
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 1.29170
PSA: 26.30000
Refractive Index: 1.503
Boiling Point: 180 ºC
Melting Point: 15°C
Flash Point: 158 ºF
FEMA: 3714
Color/Form: Not determined.
Solubility: Not determined.
Density: 0.968

Sorbic Acid Methyl Ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006EBP-5g	2,4-Hexadienoic acid,methyl ester, (2E,4E)-	689-89-4	98%;RG	5g	$25.00	2024-04-22
A2B Chem LLC	AC97701-5g	2,4-Hexadienoic acid,methyl ester, (2E,4E)-	689-89-4	98+%	5g	$5.00	2024-04-19
Aaron	AR006EK1-5g	2,4-Hexadienoic acid,methyl ester, (2E,4E)-	689-89-4	98%	5g	$5.00
Enamine	EN300-343813-0.05g	methyl (2E,4E)-hexa-2,4-dienoate	689-89-4	95%	0.05g	$19.0	2023-09-03
eNovation Chemicals LLC	Y1189343-100ml	Methyl (2E,4E)-2,4-Hexadienoate	689-89-4	97%	100ml	$315	2022-09-05
TRC	S676885-1g	Sorbic Acid Methyl Ester	689-89-4		1g	$ 138.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-474221-5 mg	Sorbic Acid Methyl-d3 Ester,	689-89-4		5mg	￥2,858.00	2023-07-10

Sorbic Acid Methyl Ester Suppliers

YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

Audited Supplier

(CAS:689-89-4)

MR./MRS.:TU MENG TING

Phone:15102763473

Email:1400868822@qq.com

HUBEI ZHENBO CHEM CO,LTD

Audited Supplier

(CAS:689-89-4)

MR./MRS.:ZHOU XIAO JIE

Phone:18040568358

Email:hubeizhenbochem@163.com

Sorbic Acid Methyl Ester Related Literature

1. 254. Mechanism of polymerisation. Part VI. Heat polymerisation of methyl sorbate, and the constitution of the dimeric products

Ernest Harold Farmer,Colin R. Morrison-Jones J. Chem. Soc. 1940 1339
2. Organometallic studies. Part XXXIII. Hydrogenation of olefins and ligand exchange reactions catalysed by iron carbonyl complexes

Michael Cais,N. Maoz J. Chem. Soc. A 1971 1811
3. Organoruthenium(II) complexes formed by insertion reactions of some vinyl compounds and conjugated dienes into a hydrido–ruthenium bond

Katsuma Hiraki,Naoyuki Ochi,Yoko Sasada,Hideki Hayashida,Yoshio Fuchita,Shunichiro Yamanaka J. Chem. Soc. Dalton Trans. 1985 873
4. Catenane formation of a cyclic poly(alkyl sorbate) via chain-growth polymerization induced by an N-heterocyclic carbene and ring-closing without extreme dilution

Hirotake Yato,Kota Oto,Akinori Takasu,Masahiro Higuchi RSC Adv. 2023 13 13616
5. C–C bond formation via 1,2-addition of a tert-butylzinc reagent and carbonyls across conjugated dienes

Yuki Ohira,Maya Hayashi,Takamichi Mori,Gen Onodera,Masanari Kimura New J. Chem. 2014 38 330
6. Regiospecific control in the formation of cyclohexenes from dienes. The catalysed and non-catalysed reactions of butadiene and 2,3-dimethylbutadiene with methyl sorbate

Peter J. Garratt,Michael Wyatt J. Chem. Soc. Chem. Commun. 1974 251
7. Use of an N-heterocyclic carbene (NHC)-based interacting Lewis pair for the synthesis of a cyclic poly(alkyl acrylate) via chain-growth polymerization and subsequent ring-closing without extreme dilution

Kota Oto,Yuki Muramatsu,Akinori Takasu,Masahiro Higuchi Polym. Chem. 2023 14 811
8. Conjugate addition reactions of carbon nucleophiles to electron-deficient dienes

Aurelio G. Csák?,Gabriela de la Herrán,M. Carmen Murcia Chem. Soc. Rev. 2010 39 4080
9. Solid-phase synthesis and analysis of 3,6-dihydro-2H-1,2-oxazines in their stereo- and regioisomer mixtures

Aidan Harrison,Michele Melchionna,Pilar Franco,Jan Hlavac New J. Chem. 2014 38 5491
10. Insights into the interaction between bis(aryloxide)alkylaluminum and N-heterocyclic carbene: from an abnormal Lewis adduct to a frustrated Lewis pair for efficient polymerizations of biomass-derived acrylic monomers

Xing Wang,Yanping Zhang,Miao Hong Polym. Chem. 2023 14 3286

689-89-4 (Sorbic Acid Methyl Ester) Related Products

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Amadis Chemical Company Limited

(CAS:689-89-4)Sorbic Acid Methyl Ester

Purity:99%

Quantity:100ml

Price($):226.0